Cas no 1864053-31-5 (4-(2-[(4-Bromophenyl)sulfanyl]ethyl)piperidine hydrochloride)

• Product Name: 4-(2-[(4-Bromophenyl)sulfanyl]ethyl)piperidine hydrochloride
• CAS No: 1864053-31-5
• MF: C₁₃H₁₉BrClNS
• MW: 336.718660593033
• MDL: MFCD26793293
• CID: 5211435
• PubChem ID: 72716648
• Update Time: 2025-05-21

4-(2-[(4-Bromophenyl)sulfanyl]ethyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-[(4-Bromophenyl)sulfanyl]ethyl)piperidine hydrochloride

• MDL： MFCD26793293
• Inchi： 1S/C13H18BrNS.ClH/c14-12-1-3-13(4-2-12)16-10-7-11-5-8-15-9-6-11;/h1-4,11,15H,5-10H2;1H
• InChI Key： PHZHXBDLHRYKAP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(Br)=CC=1)CCC1CCNCC1.Cl

Additional information on 4-(2-[(4-Bromophenyl)sulfanyl]ethyl)piperidine hydrochloride

4-(2-[(4-Bromophenyl)sulfanyl]ethyl)piperidine hydrochloride (CAS 1864053-31-5): A Comprehensive Overview

4-(2-[(4-Bromophenyl)sulfanyl]ethyl)piperidine hydrochloride (CAS 1864053-31-5) is a specialized organic compound with a unique molecular structure that combines a piperidine core with a 4-bromophenylsulfanyl moiety. This compound has garnered significant interest in pharmaceutical research and chemical synthesis due to its potential applications as a building block or intermediate in drug discovery. The presence of both sulfur and nitrogen atoms in its structure makes it particularly valuable for designing molecules with specific biological activities.

The 4-(2-[(4-Bromophenyl)sulfanyl]ethyl)piperidine hydrochloride features a hydrochloride salt form, which enhances its solubility in aqueous solutions—a critical factor for laboratory and industrial applications. Researchers often explore this compound for its potential role in modulating central nervous system (CNS) targets, given the pharmacological relevance of piperidine derivatives in neuroscience. Recent studies have highlighted the importance of brominated aromatic compounds in medicinal chemistry, particularly in the development of novel therapeutics for neurological disorders.

From a synthetic chemistry perspective, CAS 1864053-31-5 serves as a versatile intermediate. The 4-bromophenyl group offers excellent opportunities for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in the pharmaceutical industry to create complex molecules. Additionally, the sulfanylethyl linker provides flexibility in molecular design, allowing researchers to tailor the compound's properties for specific applications.

The growing demand for 4-(2-[(4-Bromophenyl)sulfanyl]ethyl)piperidine hydrochloride reflects broader trends in drug discovery. With increasing interest in small molecule therapeutics and targeted drug delivery systems, compounds like this play a crucial role in early-stage research. Pharmaceutical companies and academic laboratories frequently search for high-quality chemical intermediates with well-characterized properties, making CAS 1864053-31-5 a valuable asset in their research portfolios.

Quality control is paramount when working with 4-(2-[(4-Bromophenyl)sulfanyl]ethyl)piperidine hydrochloride. Reputable suppliers provide comprehensive analytical data, including HPLC purity, NMR spectra, and mass spectrometry results, ensuring researchers can trust the compound's identity and purity. These quality assurances are particularly important when the compound is used in sensitive biological assays or as a reference standard in analytical applications.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthesis routes for piperidine derivatives like this compound. The development of catalyst systems and solvent-free reactions could potentially reduce the environmental impact of producing such specialized chemicals. This aligns with the pharmaceutical industry's growing commitment to sustainable manufacturing practices.

The storage and handling of 4-(2-[(4-Bromophenyl)sulfanyl]ethyl)piperidine hydrochloride require standard laboratory precautions. While not classified as hazardous under normal conditions, it should be stored in a cool, dry place, protected from light and moisture to maintain stability. Proper personal protective equipment (PPE) should always be used when handling any laboratory chemicals.

Market analysts note increasing interest in specialty chemicals like CAS 1864053-31-5, particularly from the biotechnology and pharmaceutical sectors. The compound's unique structure makes it valuable for researchers working on GPCR-targeted drugs, enzyme inhibitors, and other therapeutic approaches. Custom synthesis services often include this compound in their catalogs to meet the diverse needs of their clients.

For researchers considering 4-(2-[(4-Bromophenyl)sulfanyl]ethyl)piperidine hydrochloride for their projects, it's essential to review the available scientific literature and patent landscape. While the compound itself may not be patented, its derivatives or specific applications might be protected intellectual property. Consulting with chemical procurement specialists can help navigate these considerations while ensuring compliance with all relevant regulations.

The future outlook for 4-(2-[(4-Bromophenyl)sulfanyl]ethyl)piperidine hydrochloride appears promising, given the continued expansion of drug discovery programs worldwide. As researchers develop more sophisticated screening methods and high-throughput synthesis techniques, demand for well-characterized building blocks like this compound is expected to grow. Suppliers are responding by offering larger quantities and improved purity grades to meet these evolving research needs.